![molecular formula C18H35FO B8260385 Octadecanoyl fluoride CAS No. 1511-79-1](/img/structure/B8260385.png)
Octadecanoyl fluoride
Overview
Description
Octadecanoyl fluoride is a useful research compound. Its molecular formula is C18H35FO and its molecular weight is 286.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Fluoride Anion Recognition and Sensing
Octadecanoyl fluoride plays a significant role in fluoride anion recognition and sensing. It is involved in various approaches for fluoride binding, particularly in competitive protic solvents and water. This is crucial due to fluoride's dual nature of being beneficial for industrial applications and human diet, but also its association with certain pathologies (Cametti & Rissanen, 2009).
Water Purification
In water purification, octadecanoyl fluoride-related compounds, such as cationic surfactants, have been tested for fluoride removal from water solutions. Methods like micellar enhanced ultrafiltration (MEUF) involve the creation of micelles by surfactants, which are retained by ultrafiltration membranes, proving effective in reducing fluoride content in water (Grzegorzek & Majewska-Nowak, 2018).
Nanorod Synthesis
Octadecanoyl fluoride is instrumental in the synthesis of luminescent Ln3+-doped NaGdF4 nanorods. It facilitates the growth of these nanocrystals at the interface between octadecene and reactive ionic liquids. These nanorods have potential applications in biodetection due to their luminescent properties (Ju & Mudring, 2013).
Fluoride Ion Complexation
Research on fluoride ion complexation using organoboron compounds, which can potentially involve octadecanoyl fluoride derivatives, highlights its role in environmental and health applications, such as fluoride detection in water and its capture due to its high hydration enthalpy (Wade et al., 2010).
Oil/Water Separation
In the realm of material science, octadecanoyl fluoride-related compounds are used to enhance the tribological properties of silicone oil, which can be applied in oil/water separation processes. This involves the fabrication of superhydrophobic and superoleophilic materials for efficient separation processes (Zhang et al., 2019).
properties
IUPAC Name |
octadecanoyl fluoride | |
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InChI |
InChI=1S/C18H35FO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3 | |
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InChI Key |
ULGHGPGLVYEVQV-UHFFFAOYSA-N | |
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Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)F | |
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Molecular Formula |
C18H35FO | |
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DSSTOX Substance ID |
DTXSID40625877 | |
Record name | Octadecanoyl fluoride | |
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Molecular Weight |
286.5 g/mol | |
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Product Name |
Octadecanoyl fluoride | |
CAS RN |
1511-79-1 | |
Record name | Octadecanoyl fluoride | |
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